Cas no 139253-08-0 (1,2-Benzisothiazol-3(2H)-one, 4-ethyl-, 1,1-dioxide)

• Product name: 1,2-Benzisothiazol-3(2H)-one, 4-ethyl-, 1,1-dioxide
• CAS No: 139253-08-0
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 1274632

1,2-Benzisothiazol-3(2H)-one, 4-ethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 4-ethyl-, 1,1-dioxide

• Inchi： 1S/C9H9NO3S/c1-2-6-4-3-5-7-8(6)9(11)10-14(7,12)13/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： ZTNXVVOWKTYVFQ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C(CC)=CC=C2)C(=O)N1

Computed Properties

• Exact Mass: 211.03037

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• PSA: 63.24
• pka: 1.71±0.30(Predicted)